
Application Notes and Protocols for Disperse
Yellow 211 in Synthetic Textile Dyeing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B1203038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Yellow 211
for dyeing synthetic textiles, with a primary focus on polyester. Detailed protocols for common

dyeing methods are provided, along with key physicochemical and fastness property data to

guide researchers and scientists in their textile dyeing applications.

Physicochemical Properties of Disperse Yellow 211
Disperse Yellow 211 is a monoazo disperse dye known for its brilliant greenish-yellow shade.

[1] Its nonionic nature and low water solubility make it suitable for dyeing hydrophobic synthetic

fibers like polyester, nylon, and cellulose acetate.[2]
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Property Value Reference

C.I. Name Disperse Yellow 211 [1][3]

C.I. Number 12755 [1][4]

CAS Number 86836-02-4 [1][3][4]

Molecular Formula C15H12ClN5O4 [1][2][3][4]

Molecular Weight 361.74 g/mol [1][3][4]

Appearance Yellow-brown powder/particles [2][5]

Solubility
Insoluble in water; Soluble in

some organic solvents
[2]

Dyeing Applications and Mechanisms
Disperse Yellow 211 is primarily used for dyeing polyester fibers and their blends.[3][5] The

dyeing mechanism involves the transfer of dye molecules from an aqueous dispersion to the

surface of the hydrophobic fibers, followed by diffusion into the amorphous regions of the

polymer structure. This process is facilitated by high temperatures, which swell the fibers and

increase the kinetic energy of the dye molecules.[6][7][8]

Two primary industrial methods for applying Disperse Yellow 211 to polyester are:

Exhaust Dyeing (High-Temperature Method): A batch process where the textile material is

circulated through a heated dyebath.

Continuous Dyeing (Thermosol Method): A continuous process involving padding the fabric

with the dye dispersion, followed by dry heat fixation.[9]

Fastness Properties of Disperse Yellow 211 on
Polyester
The fastness properties of textiles dyed with Disperse Yellow 211 are crucial for determining

their end-use suitability. The following table summarizes typical fastness ratings on polyester,

based on ISO standards.
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Fastness Property
ISO Test Method
(Example)

Rating (Scale 1-5,
unless specified)

Reference

Light Fastness (Xenon

Arc)
ISO 105-B02 6-7 (Scale 1-8) [1][3][4][5]

Washing Fastness

(Staining)
ISO 105-C06 4-5 [1][4]

Washing Fastness

(Fading)
ISO 105-C06 5 [1][4]

Perspiration Fastness

(Staining)
ISO 105-E04 5 [1][3][4]

Perspiration Fastness

(Fading)
ISO 105-E04 5 [1][3][4]

Ironing/Dry Heat

Fastness (Staining)
ISO 105-P01 4-5 [1][4][5]

Ironing/Dry Heat

Fastness (Fading)
ISO 105-P01 5 [1][4][5]

Sublimation Fastness ISO 105-P01

Varies with

temperature (e.g.,

180-210°C)

[5]

Rubbing Fastness

(Dry)
ISO 105-X12 Excellent [9]

Experimental Protocols
The following are detailed protocols for the application of Disperse Yellow 211 on 100%

polyester fabric.

High-Temperature Exhaust Dyeing Protocol
This method is suitable for dyeing polyester in rope or piece form in a high-temperature, high-

pressure dyeing machine.
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Materials and Reagents:

Disperse Yellow 211

Dispersing agent (e.g., a lignosulfonate or naphthalene sulfonate condensate)

pH buffer (e.g., acetic acid and sodium acetate) to maintain pH 4.5-5.5[6]

Polyester fabric

Sodium hydrosulfite (for reduction clearing)

Sodium hydroxide (for reduction clearing)

Detergent (non-ionic)

Equipment:

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Stirring rods

pH meter

Washing and drying equipment

Procedure:

Dye Dispersion Preparation:

Accurately weigh the required amount of Disperse Yellow 211 (e.g., 1% on weight of

fabric, o.w.f.).

Create a paste with a small amount of water and dispersing agent.

Gradually add warm water (40-50°C) while stirring to form a stable dispersion.
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Dye Bath Preparation:

Set the liquor-to-goods ratio (L:R), for example, 10:1.

Fill the dyeing machine with the required volume of water.

Add the dispersing agent (e.g., 1 g/L) and the pH buffer to achieve a pH of 4.5-5.5.[6]

Add the prepared dye dispersion to the dyebath.

Dyeing Cycle:

Introduce the polyester fabric into the dyebath at approximately 60°C.

Circulate for 10-15 minutes to ensure even wetting and dye distribution.

Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[6]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

Cool the dyebath down to 70-80°C at a rate of 2-3°C per minute.

Drain the dyebath.

Rinsing:

Rinse the dyed fabric with hot water (70-80°C) for 10 minutes.

Drain and repeat if necessary.

Reduction Clearing (Post-treatment):

Prepare a fresh bath at 70-80°C.

Add sodium hydroxide (e.g., 2 g/L) and sodium hydrosulfite (e.g., 2 g/L).

Treat the fabric for 15-20 minutes to remove unfixed surface dye.[10]

Drain the bath.
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Final Rinsing and Drying:

Rinse with hot water, followed by a cold water rinse.

Neutralize with a small amount of acetic acid if necessary.

Hydroextract and dry the fabric.
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Continuous Thermosol Dyeing Protocol
This method is designed for continuous dyeing of woven polyester fabrics and offers high

productivity.

Materials and Reagents:

Disperse Yellow 211

Migration inhibitor (e.g., sodium alginate)

Wetting agent

pH buffer (e.g., citric acid) to maintain pH 4.5-5.5

Polyester fabric

Reagents for washing-off (as in exhaust dyeing)

Equipment:

Padding mangle

Infrared (IR) pre-dryer

Hot flue dryer

Thermosol unit (hot air chamber)

Continuous washing range

Procedure:

Padding Liquor Preparation:

Prepare a stable dispersion of Disperse Yellow 211 as described in the exhaust method.

In the padding bath, add the dye dispersion, wetting agent, migration inhibitor, and pH

buffer. Ensure thorough mixing.
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Padding:

Pass the polyester fabric through the padding mangle containing the dye liquor.

Adjust the nip pressure to achieve a specific wet pick-up (e.g., 60-70%).

Drying:

Immediately pass the padded fabric through an IR pre-dryer to begin evaporating water

without causing dye migration.

Follow with a hot flue dryer to dry the fabric completely (e.g., at 100-120°C).[11]

Thermofixation:

Pass the dry, padded fabric through the Thermosol unit.

Heat the fabric to 190-220°C for 60-90 seconds.[11][12] The exact temperature and time

depend on the fabric weight and dye sublimation characteristics. During this step, the dye

sublimes and diffuses into the polyester fibers.

Washing-Off:

The dyed fabric is then passed through a continuous washing range.

The initial chambers are for rinsing to remove thickeners and unfixed dye.

A reduction clearing step (as described in the exhaust method) is performed in subsequent

chambers.

This is followed by hot and cold rinsing.

Drying:

The washed fabric is then dried in a continuous dryer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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